4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide

• IUPAC Name: 4-[2-[(3-fluorophenyl)methyl]morpholin-4-yl]-4-oxobutanamide
• InChI: InChI=1S/C15H19FN2O3/c16-12-3-1-2-11(8-12)9-13-10-18(6-7-21-13)15(20)5-4-14(17)19/h1-3,8,13H,4-7,9-10H2,(H2,17,19)
• InChI Key: OKRMTQSWFSGNBB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CCC(=O)N)CC2=CC(=CC=C2)F
• Molecular Formula: C15H19FN2O3
• Molecular Weight: 294.32 g/mol

Description

4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide, also known as FBM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the class of molecules known as amides and has been shown to have a wide range of biochemical and physiological effects. The purpose of

Scientific Research Applications

4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has been investigated for its potential therapeutic applications in a variety of scientific research studies. One study showed that 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Another study demonstrated that 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has been shown to have anticancer properties by inducing apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide is not fully understood, but it is believed to act through multiple pathways. One of the proposed mechanisms of action is through the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has also been shown to modulate the activity of various enzymes and receptors, including COX-2, 5-LOX, and PPARγ.
Biochemical and Physiological Effects:
4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, neuroprotective, and anticancer properties, 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has been shown to have analgesic effects by reducing pain sensitivity. 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide has been shown to have low toxicity and good bioavailability, making it a safe and effective compound for use in animal studies. However, one limitation of using 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide in lab experiments is its limited solubility in water, which can make it difficult to administer to animals.

Future Directions

There are several potential future directions for research on 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide. One area of interest is the development of 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another potential direction is the investigation of 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide as a treatment for metabolic disorders, such as diabetes and obesity. Additionally, further research is needed to fully understand the mechanism of action of 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide and to identify any potential side effects or limitations of its use.

Synthesis Methods

4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide is synthesized through a multistep reaction that involves the condensation of 3-fluorobenzylamine and 4-morpholinecarboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product is purified through column chromatography to yield 4-[2-(3-fluorobenzyl)-4-morpholinyl]-4-oxobutanamide as a white solid.